2,4,6-Trimethylphenol
2,4,6-Trimethylphenol
2,4,6-Trimethylphenol is a hydroxytoluene.
Brand Name:
Vulcanchem
CAS No.:
527-60-6
VCID:
VC21200330
InChI:
InChI=1S/C9H12O/c1-6-4-7(2)9(10)8(3)5-6/h4-5,10H,1-3H3
SMILES:
CC1=CC(=C(C(=C1)C)O)C
Molecular Formula:
C9H12O
Molecular Weight:
136.19 g/mol
2,4,6-Trimethylphenol
CAS No.: 527-60-6
Cat. No.: VC21200330
Molecular Formula: C9H12O
Molecular Weight: 136.19 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 2,4,6-Trimethylphenol is a hydroxytoluene. |
|---|---|
| CAS No. | 527-60-6 |
| Molecular Formula | C9H12O |
| Molecular Weight | 136.19 g/mol |
| IUPAC Name | 2,4,6-trimethylphenol |
| Standard InChI | InChI=1S/C9H12O/c1-6-4-7(2)9(10)8(3)5-6/h4-5,10H,1-3H3 |
| Standard InChI Key | BPRYUXCVCCNUFE-UHFFFAOYSA-N |
| SMILES | CC1=CC(=C(C(=C1)C)O)C |
| Canonical SMILES | CC1=CC(=C(C(=C1)C)O)C |
| Boiling Point | 220 °C 220.00 °C. @ 760.00 mm Hg |
| Colorform | NEEDLES |
| Melting Point | 73 °C |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator